Cas no 2138376-62-0 (Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy-)

• Product Name: Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy-
• CAS No: 2138376-62-0
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5300290
• Update Time: 2025-07-13

Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy-

• Inchi： 1S/C13H20N2O2/c1-13(2,14)10-4-6-11(7-5-10)15-12(16)8-9-17-3/h4-7H,8-9,14H2,1-3H3,(H,15,16)
• InChI Key： GVMZMQUNSNERAN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N)(C)C)C=C1)(=O)CCOC

Additional information on Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy-

Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy- (CAS No. 2138376-62-0): A Comprehensive Overview

Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy-, identified by its CAS number 2138376-62-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This amide derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both an amino group and a methoxy substituent in its molecular framework suggests a versatile reactivity, making it a valuable candidate for further exploration.

The compound's molecular structure, characterized by a phenyl ring substituted with a tertiary butyl group at the para position relative to the amino group, contributes to its distinct chemical properties. This arrangement not only influences its solubility and stability but also plays a crucial role in its interactions with biological targets. The methoxy group at the 3-position of the propanamide chain further enhances its functional diversity, enabling various modifications and derivations that could lead to novel pharmacophores.

In recent years, there has been growing interest in amide-based compounds due to their widespread presence in biologically active molecules. The study of Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy- aligns with this trend, as researchers seek to uncover new therapeutic agents with improved efficacy and reduced side effects. The compound's structural features make it an attractive scaffold for designing molecules that can interact selectively with specific biological pathways.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The phenyl ring, combined with the tertiary butyl group, creates a hydrophobic pocket that can be exploited for binding to hydrophobic regions of proteins. This interaction is critical for many drug-receptor mechanisms, and optimizing these interactions can lead to more potent and selective drugs. Additionally, the presence of both an amino and a methoxy group provides multiple sites for chemical modification, allowing researchers to fine-tune the compound's properties for specific applications.

Recent studies have highlighted the importance of amide derivatives in drug discovery. For instance, amides have been shown to enhance bioavailability and metabolic stability, making them ideal candidates for oral administration. The compound Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy- exemplifies these advantages, as its structural design suggests it could be easily modified to improve pharmacokinetic profiles while maintaining biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the para position of the phenyl ring is particularly challenging due to the need for regioselectivity. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further research and development.

In terms of biological activity, preliminary studies suggest that Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy- may exhibit properties relevant to several therapeutic areas. For example, its structural similarity to known bioactive molecules has led researchers to investigate its potential as an inhibitor or modulator of certain enzymes and receptors. While more extensive studies are needed to confirm these findings, the preliminary results are promising and warrant further investigation.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and industrial chemistry. For instance, derivatives of this amide could be used as intermediates in the synthesis of polymers or as additives that improve material performance. This versatility underscores the importance of fundamental research in uncovering new compounds with diverse applications.

The regulatory landscape for new chemical entities like Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy- is complex but well-established. Researchers must navigate stringent guidelines to ensure safety and efficacy before moving from laboratory-scale synthesis to clinical trials. However, the growing interest in amide-based compounds has led to streamlined processes for evaluating their potential as drug candidates.

In conclusion, Propanamide, N-[4-(1-amino-1-methylethyl)phenyl]-3-methoxy-, CAS No. 2138376-62-0, represents a significant advancement in chemical research with potential applications across multiple industries. Its unique structural features and reactivity make it a valuable asset for drug development and materials science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further.